1-([1,1'-Biphenyl]-2-yloxy)-3-(isobutylamino)propan-2-ol hydrochloride

• IUPAC Name: 1-(2-methylpropylamino)-3-(2-phenylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C19H25NO2.ClH/c1-15(2)12-20-13-17(21)14-22-19-11-7-6-10-18(19)16-8-4-3-5-9-16;/h3-11,15,17,20-21H,12-14H2,1-2H3;1H
• InChI Key: WTKLSMFFCIGXBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC(COC1=CC=CC=C1C2=CC=CC=C2)O.Cl
• Molecular Formula: C19H26ClNO2
• Molecular Weight: 335.9 g/mol

Description

The compound “1-([1,1’-Biphenyl]-2-yloxy)-3-(isobutylamino)propan-2-ol hydrochloride” is a complex organic molecule. It contains a biphenyl group, an isobutylamino group, and a propan-2-ol group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The biphenyl group consists of two connected phenyl rings, the isobutylamino group contains an isobutyl group connected to an amino group, and the propan-2-ol group is a three-carbon chain with a hydroxyl group on the second carbon.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. For instance, under certain conditions, it might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of its functional groups.

Scientific Research Applications

Synthesis of 2,2′-Biphenols

• . This finding is distinct from previous reports where [1,1′-biphenyl]-2-ols underwent intramolecular C–H activation and C–O bond formation to afford dibenzofurans.

Hydrophobic Deep Eutectic Solvents (HDES)

• Biphenylol has been explored as a component in HDES for extracting alcohols. .

Palladium-Catalyzed C–H Arylation

• . The reaction has a broad substrate scope and is applicable to pharmaceuticals containing a chloro group.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions for this compound would depend on its potential applications. For instance, if it has medicinal properties, future research could focus on optimizing its synthesis and studying its mechanism of action.